Cas no 32449-98-2 (Khasianine)

Khasianine structure

Product Name:Khasianine

CAS No:32449-98-2

MF:C₃₉H₆₃NO₁₁

MW:721.917633295059

CID:306082

PubChem ID:21573759

Update Time:2025-04-19

Khasianine Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranoside, (3b,22a,25R)-spirosol-5-en-3-yl 4-O-(6-deoxy-a-L-mannopyranosyl)-
- Khasianine
- beta2-Solamargine
- Β2-SOLAMARGINE
- AKOS030528264
- MS-31237
- HY-N2322
- CS-0020770
- CHEMBL446743
- 32449-98-2
- A2-Solamargine
- MFCD29049450
- SCHEMBL3158089
- (2S,3R,4R,5R,6S)-2-[(2R,3S,4R,5R,6R)-4,5-Dihydroxy-2-(hydroxymethyl)-6-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-piperidine]-16-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
- (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(5'R)-5'-tetramethylspiro[[?]-2,2'-piperidine]yl]oxy-tetrahydropyran-3-yl]oxy-6-methyl-tetrahydropyran-3,4,5-triol
- L-Rhamnopyranosyl-14-D-glucopyranose solasodine
- beta-D-Glucopyranoside, (3beta,22alpha,25R)-spirosol-5-en-3-yl 4-O-(6-deoxy-alpha-L-mannopyranosyl)-
- NSC 376459
- .beta.-D-Glucopyranoside, (3.beta.,22.alpha.,25R)-spirosol-5-en-3-yl4-O-(6-deoxy-.alpha.-L-mannopyranosyl)-
- ?2-Solamargine
- Inchi： 1S/C39H63NO11/c1-18-8-13-39(40-16-18)19(2)28-26(51-39)15-25-23-7-6-21-14-22(9-11-37(21,4)24(23)10-12-38(25,28)5)48-36-33(46)31(44)34(27(17-41)49-36)50-35-32(45)30(43)29(42)20(3)47-35/h6,18-20,22-36,40-46H,7-17H2,1-5H3/t18-,19+,20+,22+,23-,24+,25+,26+,27-,28+,29+,30-,31-,32-,33-,34-,35+,36-,37+,38+,39-/m1/s1
- InChI Key： KRQDMAXNTWLTDZ-HCTICQNOSA-N
- SMILES： O1[C@]2(CC[C@@H](C)CN2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O

Computed Properties

Exact Mass: 721.44000
Monoisotopic Mass: 721.44011183 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 51
Rotatable Bond Count: 5
Complexity: 1320
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 20
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 721.9
XLogP3: 2.1
Topological Polar Surface Area: 180Å²

Experimental Properties

Color/Form: Powder
Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.019 g/l) (25 º C),
PSA: 179.56000
LogP: 2.29170

Khasianine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP1054-20mg	Khasianine	32449-98-2	HPLC≥98%	20mg	￥3600元	2023-09-15
TRC	K520000-2.5mg	Khasianine	32449-98-2		2.5mg	$ 64.00	2023-09-07
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Khasianine Suppliers

Amadis Chemical Company Limited

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(CAS:32449-98-2)Khasianine

Order Number:A1202598

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Quantity:10mg/25mg/50mg/100mg/1ml

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:48

Price ($):542.0/280.0/417.0/598.0/158.0

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Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:32449-98-2)Khasianine

Order Number:LE1237

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:40

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Amadis Chemical Company Limited

(CAS:32449-98-2)Khasianine

Purity:99%/99%/99%/99%/99%

Quantity:10mg/25mg/50mg/100mg/1ml

Price ($):542.0/280.0/417.0/598.0/158.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:32449-98-2)Khasianine

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry